Cas no 358343-65-4 (3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one)

3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by its distinct aromatic substitution pattern, featuring dimethoxy and ethoxy functional groups. This compound exhibits potential utility in organic synthesis and materials science due to its conjugated π-system, which may enhance photophysical properties. The presence of electron-donating methoxy and ethoxy groups can influence reactivity, making it a candidate for further functionalization or as a precursor in heterocyclic synthesis. Its structural features suggest possible applications in optoelectronic materials or as an intermediate in pharmaceutical research. The compound's purity and stability under standard conditions ensure reliable performance in experimental settings.
3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one structure
358343-65-4 structure
Product Name:3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
CAS No:358343-65-4
MF:C19H20O4
MW:312.359705924988
CID:4713439
Update Time:2025-06-14

3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
    • 3-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
    • 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
    • Inchi: 1S/C19H20O4/c1-4-23-16-8-5-14(6-9-16)18(20)11-7-15-13-17(21-2)10-12-19(15)22-3/h5-13H,4H2,1-3H3
    • InChI Key: LSUDSPJSZORDAI-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C(C=CC1C=C(C=CC=1OC)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 385
  • XLogP3: 4
  • Topological Polar Surface Area: 44.8

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358343-65-4 98%
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3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one Related Literature

Additional information on 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

Recent Advances in the Study of 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one (CAS: 358343-65-4)

The compound 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one (CAS: 358343-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This chalcone derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study employed molecular docking simulations and in vitro assays to confirm the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In the realm of anticancer research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the cytotoxic effects of 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one against various cancer cell lines. The results indicated significant antiproliferative activity, particularly in breast cancer (MCF-7) and colon cancer (HCT-116) cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings highlight its potential as a lead compound for the development of new anticancer therapies.

Another area of interest is the antimicrobial potential of 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one. A recent study in the European Journal of Medicinal Chemistry (2024) evaluated its efficacy against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The compound exhibited broad-spectrum activity, with notable potency against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Structure-activity relationship (SAR) analyses suggested that the methoxy and ethoxy substituents play a critical role in enhancing antimicrobial activity, possibly by improving membrane permeability and target binding.

In addition to its pharmacological properties, recent advancements in the synthesis and formulation of 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one have been reported. A 2023 study in Organic & Biomolecular Chemistry described an optimized synthetic route that improves yield and purity, making large-scale production more feasible. Furthermore, nanoparticle-based delivery systems have been explored to enhance the compound's bioavailability and targeted delivery, as detailed in a 2024 publication in the International Journal of Pharmaceutics.

In conclusion, 3-(2,5-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one (CAS: 358343-65-4) represents a multifaceted compound with significant therapeutic potential. Ongoing research continues to uncover its diverse biological activities and optimize its pharmacological profile. Future studies are expected to focus on preclinical development, including toxicity assessments and in vivo efficacy studies, to further validate its clinical applicability. This compound stands as a promising candidate for the development of next-generation therapeutics in inflammation, oncology, and infectious diseases.

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